Cas no 1023468-48-5 (4H-Pyrazol-4-one, 1-(4-ethoxyphenyl)-1,5-dihydro-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: 4H-Pyrazol-4-one, 1-(4-ethoxyphenyl)-1,5-dihydro-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 1023468-48-5
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• MDL: MFCD00245549
• CID: 5214891
• Update Time: 2026-03-06

4H-Pyrazol-4-one, 1-(4-ethoxyphenyl)-1,5-dihydro-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-(4-ETHOXYPHENYL)-3-((4-METHYLPHENYL)SULFONYL)-2-PYRAZOLIN-4-ONE
• 4H-Pyrazol-4-one, 1-(4-ethoxyphenyl)-1,5-dihydro-3-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD00245549
• Inchi： 1S/C18H18N2O4S/c1-3-24-15-8-6-14(7-9-15)20-12-17(21)18(19-20)25(22,23)16-10-4-13(2)5-11-16/h4-11H,3,12H2,1-2H3
• InChI Key： FKUMMIKDKOLDPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(CN(C2C=CC(=CC=2)OCC)N=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 610
• XLogP3: 3.4
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds